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Compound of Interest

Compound Name: Disodium 4-chlorophthalate

Cat. No.: B15187737

A thorough review of publicly available scientific literature and patent databases reveals no
documented applications of disodium 4-chlorophthalate as a catalyst in organic reactions.
While the compound and its parent acid, 4-chlorophthalic acid, are referenced as chemical
intermediates in the synthesis of various materials, their role is consistently that of a reactant or
building block, rather than a catalyst.

The primary applications of 4-chlorophthalic acid and its salts are in the production of:
e Pigments and Dyes: Serving as a precursor for more complex dye molecules.

o Polymers: Used in the synthesis of high-performance polymers like polyimides, which are
valued for their thermal stability.

o Pharmaceuticals: Incorporated as a structural component in the synthesis of various active
pharmaceutical ingredients (APIs), including antimicrobial, anti-inflammatory, and anticancer
agents.[1]

Synthesis of 4-Chlorophthalic Acid and its Salts

The synthesis of 4-chlorophthalic acid and its monosodium salt is well-documented. Common
methods involve the chlorination of phthalic anhydride or phthalic acid. For instance, one
patented method describes the chlorination of an alkaline solution of phthalic acid with chlorine
to produce the monosodium salt of 4-chlorophthalic acid.[2] Another approach utilizes a phase
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transfer catalyst, such as tetrabutylammonium chloride, to improve the conversion rate during
the chlorination of phthalic anhydride to its monosodium salt.[3]

A general workflow for the synthesis of 4-chlorophthalic acid is depicted below:
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General synthesis pathway for disodium 4-chlorophthalate.
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Conclusion

Based on the available data, there is no evidence to support the use of disodium 4-
chlorophthalate as a catalyst in organic reactions. Researchers and drug development
professionals should be aware that its primary utility lies in its role as a precursor and building
block in the synthesis of other molecules. The information provided herein is for informational
purposes and highlights the current state of knowledge regarding this compound. Should future
research uncover catalytic applications, this document will be updated accordingly.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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